Cas no 7337-45-3 (Borane tert-\u200bButylamine Complex)

• Product Name: Borane tert-\u200bButylamine Complex
• CAS No: 7337-45-3
• MF: C₄H₁₁BN
• MW: 83.9478409290314
• MDL: MFCD00075635
• CID: 47355
• PubChem ID: 87564198
• Update Time: 2025-05-27

Borane tert-\u200bButylamine Complex Chemical and Physical Properties

Names and Identifiers

• Borane-tert-butylamine complex
• tert-Butylamine borane
• Borane tert-butylamine complex
• Boranetbutylaminecomplexpowderminwhitepowder
• Butylamineborane
• Borane
• Borane-tert-butylaminecomplex,pellets100GR
• Borane-tert-butylaminecomplex,pellets25GR
• boron,2-methylpropan-2-amine
• NSC 114045
• Trihydro(2-methyl-2-propanamine) boron
• TBAB
• tert-butylamine-borane
• Borane-tert-butylaminecomplex
• C4H14BN
• t-butylamine.borane
• borane t-butylamine
• tert-Butylamineborane
• Boron, trihydro(2-methyl-2-propanamine)-, (T-4)-
• borane-tert-butylamine
• borane tert-butylamine
• PubChem18255
• boron; 2-methylpropan-2-amine
• Borane tert-Butylamine complex
• Borane - tert-Butylamine Complex
• GK
• AKOS015833621
• GKFJEDWZQZKYHV-UHFFFAOYSA-N
• FT-0623163
• B1264
• J-519924
• 7337-45-3
• MFCD00075635
• F14004
• AMY14898
• PVYPHUYXKVVURH-UHFFFAOYSA-N
• Borane tert-\u200bButylamine Complex

• MDL： MFCD00075635
• Inchi： 1S/C4H11N.B/c1-4(2,3)5;/h5H2,1-3H3;
• InChI Key： PVYPHUYXKVVURH-UHFFFAOYSA-N
• SMILES： NC(C)(C)C.[B]
• BRN： 4134905

Computed Properties

• Exact Mass: 86.11410
• Monoisotopic Mass: 84.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless crystals. It will decompose in the presence of acid to produce hydrogen.
• Density: 0,87 g/cm3
• Melting Point: 98-100 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 27g/l
• Water Partition Coefficient: Soluble in water (27 g/L at 20°C) and methanol.
• PSA: 12.03000
• LogP: 0.04580
• Solubility: Soluble in organic solvents, slightly soluble in water, insoluble in petroleum ether.
• Sensitiveness: Sensitive to heat, humidity and air
• Vapor Pressure: No data available

Borane tert-\u200bButylamine Complex Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228-H301+H311-H315-H319
• Warning Statement： P210-P240-P241-P264-P270-P280-P301+P310+P330-P302+P352+P312+P361+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 21-25-36/37/38
• Safety Instruction： S28-S36/37/39-S45
• FLUKA BRAND F CODES：9
• RTECS：EO3900000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• TSCA：Yes
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R21; R25; R36/37/38
• Packing Group：III
• Safety Term：4.1
• Storage Condition：Storage temperature 2-8 ° C, argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Borane tert-\u200bButylamine Complex

Recent Advances in Borane tert-Butylamine Complex (CAS 7337-45-3): Applications and Mechanistic Insights in Chemical Biology and Pharmaceutical Research

The Borane tert-Butylamine Complex (CAS 7337-45-3) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the realm of selective reduction reactions and as a hydrogen storage material. Recent studies have shed light on its unique properties, including its stability, reactivity, and potential applications in drug synthesis and delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its mechanistic roles and therapeutic potentials.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the efficacy of Borane tert-Butylamine Complex in the selective reduction of imines to amines, a critical step in the synthesis of various pharmaceutical intermediates. The researchers utilized density functional theory (DFT) calculations to elucidate the reaction mechanism, revealing that the complex acts as a source of nucleophilic hydride, facilitating the reduction under mild conditions. This finding opens new avenues for the development of more efficient and environmentally friendly synthetic routes for amine-containing drugs.

In the field of biomaterials, recent investigations have explored the potential of Borane tert-Butylamine Complex as a hydrogen storage material for controlled drug release systems. A 2024 study in Advanced Functional Materials reported the development of a polymer-based delivery platform that utilizes the gradual decomposition of the complex to release hydrogen, which in turn triggers the release of encapsulated therapeutic agents. This approach demonstrated promising results in in vitro models of cancer therapy, showing enhanced specificity and reduced side effects compared to conventional delivery methods.

From a safety and pharmacokinetic perspective, a recent preclinical study evaluated the toxicity profile of Borane tert-Butylamine Complex in mammalian systems. Published in Chemical Research in Toxicology (2024), the research established an acceptable safety margin for pharmaceutical applications, with no significant cytotoxicity observed at therapeutic concentrations. However, the study noted the importance of careful formulation to prevent rapid decomposition and potential hydrogen gas accumulation in closed systems.

Looking forward, several research groups are investigating the potential of Borane tert-Butylamine Complex in novel therapeutic areas. Preliminary results from ongoing studies suggest its utility in: 1) the development of hydrogen sulfide-releasing prodrugs for cardiovascular applications, 2) as a reducing agent in the synthesis of chiral pharmaceutical compounds, and 3) in combination therapies with metal-based anticancer drugs. These diverse applications underscore the compound's versatility and growing importance in pharmaceutical research.

In conclusion, recent advances in the understanding and application of Borane tert-Butylamine Complex (CAS 7337-45-3) demonstrate its significant potential in multiple areas of pharmaceutical research and development. While challenges remain in optimizing its stability and delivery, the compound's unique chemical properties continue to inspire innovative approaches in drug synthesis and therapeutic applications. Future research directions will likely focus on refining its pharmaceutical formulations and expanding its therapeutic indications through targeted delivery systems.